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Compound of Interest

Compound Name: 3,5-Difluoro-3'-methylbenzhydrol

Cat. No.: B3416501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 3,5-
Difluoro-3'-methylbenzhydrol, a fluorinated organic compound of interest in chemical
research and development.

Physicochemical Data Summary

The core quantitative data for 3,5-Difluoro-3'-methylbenzhydrol is summarized in the table
below for easy reference and comparison.

Property Value Reference
Molecular Weight 234.24 g/mol [1]
Molecular Formula C14H12F20 [1]
CAS Number 842140-75-4 [1]

Structural Information

The molecular structure of 3,5-Difluoro-3'-methylbenzhydrol is foundational to understanding
its chemical behavior and potential interactions.

Caption: 2D representation of the chemical structure of 3,5-Difluoro-3'-methylbenzhydrol.
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 3,5-Difluoro-3'-
methylbenzhydrol are proprietary and not publicly available in the searched literature.
However, general synthetic routes for similar benzhydrol derivatives often involve the Grignard
reaction between a substituted benzaldehyde and a phenylmagnesium halide, followed by
acidic workup. Purification is typically achieved through column chromatography or
recrystallization.

Signaling Pathways and Biological Activity

Currently, there is no publicly available information detailing the specific signaling pathways
modulated by 3,5-Difluoro-3'-methylbenzhydrol or its comprehensive biological activity
profile. Further research is required to elucidate its pharmacological and toxicological
properties. Researchers investigating novel therapeutic agents may find the unique substitution
pattern of this molecule to be of interest for structure-activity relationship (SAR) studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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